Cas no 771581-73-8 ((4-Fluoro-3-nitrophenyl)methanamine)

• Product Name: (4-Fluoro-3-nitrophenyl)methanamine
• CAS No: 771581-73-8
• MF: C₇H₇FN₂O₂
• MW: 170.141084909439
• MDL: MFCD06212995
• CID: 562628
• PubChem ID: 18460110
• Update Time: 2025-05-23

(4-Fluoro-3-nitrophenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (4-FLUORO-3-NITROPHENYL) METHANAMINE
• 4-Fluoro-3-nitrobenzylamine
• 4-FLUORO-3-NITRO-BENZYLAMINE,
• S01-0764
• 771581-73-8
• CS-0455571
• FT-0746835
• DTXSID90594064
• 4-Fluoro-3-nitrophenyl) methanamine
• A865339
• 2-(4-CHLORO-2-METHYLPHENOXY)ACETICACIDHYDRAZIDE
• AKOS006295821
• EN300-1847567
• SCHEMBL7615803
• N12600
• 4-Fluoro-3-nitro-benzylamine
• (4-FLUORO-3-NITROPHENYL)METHANAMINE
• UALXEVNNBBBYCG-UHFFFAOYSA-N
• SB38687
• MFCD06212995
• 1-(4-Fluoro-3-nitrophenyl)methanamine
• DB-075252
• (4-Fluoro-3-nitrophenyl)methanamine

• MDL： MFCD06212995
• Inchi： 1S/C7H7FN2O2/c8-6-2-1-5(4-9)3-7(6)10(11)12/h1-3H,4,9H2
• InChI Key： UALXEVNNBBBYCG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1[N+](=O)[O-])CN

Computed Properties

• Exact Mass: 170.04900
• Monoisotopic Mass: 170.04915563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 311.2±27.0 °C at 760 mmHg
• Flash Point: 142.0±23.7 °C
• PSA: 71.84000
• LogP: 2.41610
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

(4-Fluoro-3-nitrophenyl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on (4-Fluoro-3-nitrophenyl)methanamine

4-Fluoro-3-nitrophenyl)methanamine (CAS No. 771581-73-8): A Comprehensive Overview

4-Fluoro-3-nitrophenyl)methanamine, also known by its CAS registry number 771581-73-8, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure featuring a fluoro group at the 4-position and a nitro group at the 3-position on the phenyl ring, has garnered attention due to its potential applications in drug design and as a precursor for advanced materials. Recent advancements in synthetic methodologies and computational modeling have further elucidated its properties and utility.

The synthesis of 4-fluoro-3-nitrophenyl)methanamine involves a multi-step process that typically begins with the nitration of a fluorobenzene derivative. The nitration step is critical, as it introduces the nitro group at the meta position relative to the fluoro substituent. Subsequent steps may include nucleophilic substitution or reduction reactions to introduce the methanamine functionality. Researchers have explored various catalysts and reaction conditions to optimize yield and purity, with recent studies highlighting the use of microwave-assisted synthesis for improved efficiency.

One of the most promising applications of 4-fluoro-3-nitrophenyl)methanamine lies in its role as an intermediate in drug discovery. The compound's structure, which combines electron-withdrawing groups (the nitro and fluoro substituents) with an amine functionality, makes it an attractive candidate for designing bioactive molecules. For instance, recent studies have demonstrated its potential as a lead compound in anti-cancer drug development, where it has shown selective cytotoxicity against certain cancer cell lines. The nitro group is particularly valuable in this context, as it can act as a bioisostere for other functional groups while maintaining biological activity.

In addition to its pharmaceutical applications, 4-fluoro-3-nitrophenyl)methanamine has been investigated for its role in materials science. The compound's ability to form stable coordination complexes with transition metals has led to its exploration as a ligand in catalysis and sensor technology. Recent research has focused on its use in metalloporphyrin systems, where it enhances catalytic activity for reactions such as CO2 reduction and water oxidation.

The chemical stability and reactivity of 4-fluoro-3-nitrophenyl)methanamine have also been subjects of recent studies. Researchers have examined its thermal decomposition behavior under various conditions, revealing that the compound exhibits good thermal stability up to 200°C before undergoing decomposition. This property makes it suitable for high-temperature applications in certain industrial processes.

From an environmental perspective, understanding the fate and transport of 4-fluoro-3-nitrophenyl)methanamine in natural systems is crucial for assessing its potential ecological impact. Recent toxicity studies have shown that the compound exhibits low acute toxicity to aquatic organisms when present at concentrations below 10 mg/L. However, long-term exposure studies are still needed to fully evaluate its environmental safety.

In summary, 4-fluoro-3-nitrophenyl)methanamine (CAS No. 771581-73-8) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with advancements in synthetic techniques and computational modeling, positions it as a valuable tool in drug discovery, materials science, and industrial processes. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.